Cas no 25877-53-6 (1,3,4-Oxadiazole,2-methyl-5-(4-methylphenyl)-)

• Product Name: 1,3,4-Oxadiazole,2-methyl-5-(4-methylphenyl)-
• CAS No: 25877-53-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00482959
• CID: 259989
• PubChem ID: 283408
• Update Time: 2025-04-19

1,3,4-Oxadiazole,2-methyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2-methyl-5-(4-methylphenyl)-
• 2-(4-methylphenyl)-5-methyl-1,3,4-oxadiazole
• 1-(6-methyl-nicotinoyl)-piperidine
• 2-methyl-5-(piperidin-1-ylcarbonyl)pyridine
• 2-methyl-5-(p-tolyl)-1,3,4-oxadiazole
• 2-methyl-5-p-tolyl-1,3,4-oxadiazole
• 2-Methyl-5-p-tolyl-1,3,4-oxdiazol
• 6-Methylnicotinsaeurepiperidid
• 6-Methyl-nicotinsaeure-piperidid
• CTK1F4213
• Piperidine, 1-[(6-methyl-3-pyridinyl)carbonyl]-
• SureCN5909310
• T6179776
• 2-methyl-5-(4-methylphenyl)-1, 3, 4-oxadiazole
• DTXSID90948760
• Y11310
• 2-methyl-5-(4-methylphenyl)-1,3,4-oxadiazole
• 25877-53-6
• CCG-326887
• MFCD00482959
• AKOS002238936
• BB 0238213
• NSC-137997
• 2-Methyl-5-p-tolyl-[1,3,4]oxadiazole
• NSC137997
• AS-9739
• SCHEMBL739207

• MDL： MFCD00482959
• Inchi： 1S/C10H10N2O/c1-7-3-5-9(6-4-7)10-12-11-8(2)13-10/h3-6H,1-2H3
• InChI Key： FIYBFWOENIDUSK-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.113
• Boiling Point: 293.4°Cat760mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.538
• PSA: 38.92
• LogP: 2.35340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes